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Compound Profile: Fosamprenavir-d4

Fosamprenavir-d4 is a chemically characterized reference standard of the active pharmaceutical ingredient

(API) Fosamprenavir. Its primary use is in analytical method development, method validation (AMV), and

Quality Control (QC) during the synthesis and formulation stages of drug development [1].

The table below summarizes its core properties:

Property Description

CAS Number 1133702-41-6 [2] [1]

Synonym Amprenavir phosphate-d4; GW 433908-d4 [2]

Molecular Formula C₂₅H₃₂D₄N₃O₉PS [2]

Status Deuterium-labeled Fosamprenavir [2]

Primary Research Use Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS;
tracer in drug development [2] [1]

Biological Role of
Parent Drug

Prodrug of Amprenavir; orally active HIV-1 protease inhibitor [2]
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Research Applications & Methodologies

Fosamprenavir is a prodrug hydrolyzed into Amprenavir in the intestinal epithelium. Amprenavir then

inhibits HIV-1 protease, preventing the formation of mature, infectious virus particles [2]. Fosamprenavir-

d4 itself is a critical tool for ensuring the accuracy of data in this research field.

Quantitative Analysis of HIV-1 Drug Resistance

A key research application is the development of models to predict HIV-1 resistance to protease inhibitors

like Fosamprenavir. The experimental workflow for this process is as follows:

Start: HIV-1 Variant Collection

Phenotypic Assay
(Measure Fold Ratio - FR)

Genotypic Analysis
(Sequence HIV-1 Protease)

Data Encoding
(Create Binary Peptide Vectors)

 Experimental FR  Amino Acid Sequence

Model Development & Training
(SVR, RFR, SCR Algorithms)

 Encoded Dataset

Output: Quantitative
Resistance Prediction
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Workflow for building machine learning models to predict HIV-1 drug resistance.

Data Collection: The process begins by gathering a large number of HIV-1 variant sequences and
their corresponding Fold Ratio (FR) values. The FR is a quantitative measure of drug resistance,

calculated as the ratio of the drug concentration needed to inhibit 50% of a particular viral variant's
replication compared to the wild-type virus [3].

Data Encoding: Each HIV-1 protease amino acid sequence is split into short, overlapping peptide
fragments. These fragments are used to create a binary vector for each sequence, indicating the

presence or absence of every possible fragment [3].
Model Training: Machine learning algorithms are trained using these vectors as input variables and

the logarithmic FR values as the target output. Support Vector Regression (SVR) and Self-
Consistent Regression (SCR) have shown high predictive performance for this task [3].

Use of Fosamprenavir-d4 in Analytical Chemistry

In the laboratory, Fosamprenavir-d4 is used as a deuterated internal standard to ensure analytical precision.

The following diagram illustrates a typical workflow for its use in quantitative LC-MS analysis:

Spike Sample with a
Known Amount of Fosamprenavir-d4

Sample Preparation
(Extraction, Purification)

LC-MS/MS Analysis

Quantitative Calculation
(Compare Ion Ratios)

Result: Accurate Measurement
of Fosamprenavir
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Workflow for quantifying Fosamprenavir using deuterated internal standard LC-MS.

Role as an Internal Standard: Fosamprenavir-d4 is added in a known quantity to biological
samples (like plasma or tissue homogenates) before analysis. Because it is chemically identical to

Fosamprenavir but heavier due to the deuterium atoms, the mass spectrometer can distinguish
between them [2].

Quantification: The instrument measures the signal for both the analyte (Fosamprenavir) and the
internal standard (Fosamprenavir-d4). The ratio of these signals is used to calculate the precise

concentration of Fosamprenavir in the sample, correcting for losses during preparation and variations
in instrument performance [2].

Key Experimental Considerations

Regulatory Compliance: As a reference standard, Fosamprenavir-d4 is manufactured to be

traceable against pharmacopeial standards (like USP or EP), which is critical for regulatory
submissions [1].

Instrumentation: The primary techniques employed are LC-MS/MS, GC-MS, and NMR, chosen for
their sensitivity and ability to distinguish between the labeled standard and the unlabeled drug [2].

Important Notice: This compound is explicitly marked "For research use only" and is not for
diagnostic or human use [2] [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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